Cas no 85275-46-3 (tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate)

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate structure
85275-46-3 structure
Product Name:tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate
CAS No:85275-46-3
MF:C17H25NO5S
MW:355.449104070663
MDL:MFCD07787194
CID:827376
PubChem ID:20468243
Update Time:2024-10-26

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate
    • TERT-BUTYL 3-(P-TOLYLSULFONYLOXY)PIPERIDINE-1-CARBOXYLATE
    • 1-Boc-3-(p-tolylsulfonyloxy)piperidine
    • 1-Boc-3-(Toluene-4-sulfonyloxy)-piperidine
    • 3-(TOLUENE-4-SULFONYLOXY)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AR2570
    • t-Butyl 3-(p-tolylsulfonyloxy)piperidine-1-carboxylate
    • 1,1-Dimethylethyl 3-[[(4-methylphenyl)sulfonyl]oxy]-1-piperidinecarboxylate (ACI)
    • 3-((Toluene-4-sulfonyl)oxy)piperidine-1-carboxylic acid tert-butyl ester
    • CS-M2452
    • EN300-55947
    • tert-Butyl3-(tosyloxy)piperidine-1-carboxylate
    • DTXSID60607554
    • SY101842
    • DS-13040
    • 1-t-butoxycarbonyl-3-p-toluenesulphonyloxypiperidine
    • 1-Piperidinecarboxylic acid, 3-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
    • DB-002184
    • BCP23109
    • AB91495
    • TERT-BUTYL 3-[(4-METHYLBENZENESULFONYL)OXY]PIPERIDINE-1-CARBOXYLATE
    • tert-Butyl 3-[(4-methylbenzene-1-sulfonyl)oxy]piperidine-1-carboxylate
    • tert-butyl 3-(toluene-4-sulfonyloxy)piperidine-1-carboxylate
    • 1-Boc-3-(tosyloxy)piperidine
    • AKOS015900571
    • tert-butyl 3-(4-methylphenyl)sulfonyloxypiperidine-1-carboxylate
    • SCHEMBL771264
    • 1-Boc-3-(Toluene-4-sulfonyloxy)piperidine
    • MFCD07787194
    • SB49335
    • 85275-46-3
    • SB50093
    • SKOKKOPKFKENHX-UHFFFAOYSA-N
    • tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate
    • MDL: MFCD07787194
    • Inchi: 1S/C17H25NO5S/c1-13-7-9-15(10-8-13)24(20,21)23-14-6-5-11-18(12-14)16(19)22-17(2,3)4/h7-10,14H,5-6,11-12H2,1-4H3
    • InChI Key: SKOKKOPKFKENHX-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(OS(C2C=CC(C)=CC=2)(=O)=O)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 355.14500
  • Monoisotopic Mass: 355.14534407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Color/Form: Solid
  • Boiling Point: 475.3±38.0°C at 760 mmHg
  • PSA: 81.29000
  • LogP: 4.11850

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Security Information

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Pricemore >>

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tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 26 h, rt
Reference
Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor
Zhang, Xuejun; Sheng, Xijun; Shen, Jie; Zhang, Shoubo; Sun, Wenjie; et al, ACS Medicinal Chemistry Letters, 2020, 11(10), 1863-1868

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trimethylammonium chloride Solvents: Dichloromethane ;  overnight, 0 °C
1.2 Reagents: N,N′-Dimethylethylenediamine ;  10 min, rt
Reference
Ni-Catalyzed Reductive and Merged Photocatalytic Cross-Coupling Reactions toward sp3/sp2-Functionalized Isoquinolones: Creating Diversity at C-6 and C-7 to Address Bioactive Analogues
Dumas, Adrien; Garsi, Jean-Baptiste; Poissonnet, Guillaume; Hanessian, Stephen, ACS Omega, 2020, 5(42), 27591-27606

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Raw materials

tert-Butyl 3-(p-Tolylsulfonyloxy)piperidine-1-carboxylate Preparation Products

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